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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Always consult the official Safety Data Sheet (SDS) from your

supplier and adhere to all applicable local, state, and federal regulations regarding the handling

and disposal of this chemical.

Introduction
Murrangatin diacetate, a coumarin derivative, is a compound of interest in chemical and

biological research.[1][2] Isolated from herbs such as Murraya exotica L., it is available as a

powder for research purposes.[1][2][3] This guide provides a comprehensive overview of the

available safety and handling information for Murrangatin diacetate, intended to assist

researchers in its safe use in a laboratory setting. Due to a lack of publicly available toxicity

data, extreme caution is advised when handling this compound.

Chemical and Physical Properties
Proper identification and understanding of a compound's physical and chemical properties are

fundamental to its safe handling.
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Property Value Source

CAS Number 51650-59-0 [2]

Molecular Formula C₁₉H₂₀O₇ [1][2]

Molecular Weight 360.4 g/mol [1]

Appearance Powder [1][2]

Purity ≥97% [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Hazard Identification and Safety Precautions
While specific toxicity data for Murrangatin diacetate is not available, general precautions for

handling chemical compounds of unknown toxicity should be strictly followed.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure.

Equipment Specification Rationale

Eye Protection
Safety glasses with side-

shields or chemical goggles.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Respiratory Protection
Use a dust mask or work in a

fume hood.
Avoids inhalation of powder.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

General Handling and Storage
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Handling: Avoid contact with skin and eyes.[4] Do not breathe dust.[4] Wash hands

thoroughly after handling.[4] Handle in a well-ventilated area, preferably in a chemical fume

hood.[4]

Storage: Store in a tightly sealed container in a cool, dry place.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

Situation First Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[4]

Skin Contact

Remove contaminated clothing and wash skin

with soap and water. Seek medical attention if

irritation persists.[4]

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Spill

Wear appropriate PPE. Sweep up the powder,

avoiding dust generation, and place it in a

sealed container for disposal. Ventilate the area.

Fire and Explosion Hazard
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[4]

Firefighting Procedures: Wear self-contained breathing apparatus and full protective gear.

Toxicity and Biological Activity
Crucially, no quantitative toxicity data (e.g., LD50) for Murrangatin diacetate is currently

available in the public domain.[4] Therefore, it should be handled as a compound with unknown
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toxicity.

While data on Murrangatin diacetate is scarce, a study on the related compound Murrangatin

has shed light on its biological activity. This research indicates that Murrangatin can inhibit

angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth.

[5] The study found that Murrangatin exerts this effect, at least in part, by inhibiting the AKT

signaling pathway.[5]

AKT Signaling Pathway Inhibition by Murrangatin
The following diagram illustrates the proposed mechanism of action for Murrangatin, which may

be relevant for its diacetate form.
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Caption: Murrangatin inhibits angiogenesis by blocking AKT phosphorylation.
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Experimental Protocols
Detailed experimental protocols for Murrangatin diacetate are not widely published. However,

based on the research on Murrangatin, the following workflow outlines a typical experiment to

assess anti-angiogenic properties.

Zebrafish Anti-Angiogenesis Assay Workflow
This diagram illustrates a common in vivo model for studying angiogenesis.

Preparation Treatment & Incubation Analysis

Zebrafish Embryos Control vs. Murrangatin-treatedAllocate IncubationIncubate at 28.5°C MicroscopyObserve Sub-intestinal Vessels QuantificationMeasure Vessel Growth Results

Click to download full resolution via product page

Caption: Workflow for assessing anti-angiogenic effects in zebrafish.

Methodology based on the study of Murrangatin:[5]

Zebrafish Maintenance and Egg Collection: Maintain adult transgenic zebrafish (e.g.,

Tg(fli1:EGFP)) under standard conditions. Collect embryos after natural spawning.

Drug Treatment: At a specific time post-fertilization (e.g., 24 hours), place embryos in multi-

well plates. Add Murrangatin (or Murrangatin diacetate) at various concentrations to the

embryo medium. A control group with the vehicle (e.g., DMSO) should be included.

Incubation: Incubate the embryos at a constant temperature (e.g., 28.5°C).

Imaging and Analysis: At a later time point (e.g., 72 hours post-fertilization), anesthetize the

embryos. Capture images of the sub-intestinal vessels using a fluorescence microscope.

Quantification: Quantify the extent of vessel growth or inhibition. This can be done by

measuring the total length of the vessels or by counting the number of vessel branches.
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Statistical Analysis: Compare the treated groups to the control group using appropriate

statistical tests to determine the significance of any observed effects.

Disposal Considerations
Dispose of Murrangatin diacetate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Conclusion
Murrangatin diacetate is a research chemical with potential biological activity. Due to the

significant lack of toxicity data, it must be handled with a high degree of caution, adhering to

strict safety protocols and utilizing appropriate personal protective equipment. The information

provided in this guide, particularly regarding the anti-angiogenic activity of the related

compound Murrangatin, offers a starting point for researchers. However, further investigation

into the toxicological and pharmacological properties of Murrangatin diacetate is essential for

its safe and effective use in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630889#safety-and-handling-guidelines-for-
murrangatin-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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